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Compound of Interest

Compound Name: (24R)-MC 976

Cat. No.: B10800377

Get Quote

(24R)-MC 976, a synthetic analog of Vitamin D3, presents a promising avenue for therapeutic

intervention in hyperproliferative and inflammatory skin disorders, most notably psoriasis. As a

member of the calcipotriol family of compounds, it is designed to exert potent effects on cellular

differentiation and proliferation while minimizing the risk of hypercalcemia associated with the

natural, active form of vitamin D, 1,25-dihydroxyvitamin D3 (calcitriol). This guide provides a

comparative analysis of (24R)-MC 976's potential, drawing upon data from its close analog,

calcipotriol, to contextualize its therapeutic promise.

Comparative Efficacy in Psoriasis
While specific clinical trial data for the (24R) stereoisomer of MC 976 is limited in publicly

accessible literature, extensive research on its closely related analog, calcipotriol, provides a

strong basis for evaluating its potential efficacy. The Psoriasis Area and Severity Index (PASI)

is a widely used metric to assess the severity of psoriasis, with a higher score indicating greater

disease severity. A significant reduction in the PASI score is a key endpoint in clinical trials for

psoriasis treatments.

Below are tables summarizing the comparative efficacy of calcipotriol against other common

topical treatments for plaque psoriasis, as measured by the mean reduction in PASI scores
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from baseline over several weeks of treatment.

Table 1: Comparison of Calcipotriol Monotherapy with Other Topical Agents

Treatment
Group

Baseline Mean
PASI Score (±
SD)

Week 4 Mean
PASI Score (±
SD)

Week 8 Mean
PASI Score (±
SD)

p-value (vs.
Baseline)

Calcipotriol

(0.005%)
5.93 ± 2.62 1.67 ± 1.13 0.67 ± 0.68 <0.001[1]

Methotrexate

(1% gel)
5.91 ± 2.22 1.91 ± 1.11 0.89 ± 0.72 <0.001[1]

Betamethasone

Valerate (0.12%)
8.45 ± 0.17 -

3.11 ± 0.26 (at

Day 90)
<0.05[2]

Calcipotriol

(0.005%)
8.70 ± 0.11 -

2.47 ± 0.12 (at

Day 90)
<0.05[2]

Table 2: Comparison of Calcipotriol in Combination Therapy
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Treatment
Group

Baseline Mean
PASI Score

Reduction in
Mean PASI
Score at Week
4

Reduction in
Mean PASI
Score at Week
8

Key Findings

Calcipotriol +

Betamethasone
Not specified

Significant

reduction

Complete

recovery by

week 8

Combination

therapy was

significantly more

effective than

betamethasone

monotherapy[3]

Betamethasone

alone
Not specified

Significant

reduction

Score not zero at

12 weeks
-

Calcipotriol/Beta

methasone

Dipropionate

Foam vs.

Apremilast

Mean PASI ~7.3
51.1% achieved

PASI 75
-

Cal/BD foam

showed

significantly

greater PASI 75

response at

week 4

compared to 16

weeks of

apremilast[4]

Calcipotriol/Beta

methasone

Dipropionate

Foam vs.

Methotrexate

Mean PASI ~7.3
50.8% achieved

PASI 75
-

Cal/BD foam

showed

significantly

greater PASI 75

response at

week 4

compared to 12

weeks of

methotrexate[4]

Mechanism of Action: The Vitamin D Receptor
Signaling Pathway
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(24R)-MC 976, like other vitamin D analogs, is thought to exert its therapeutic effects primarily

through the Vitamin D Receptor (VDR), a nuclear transcription factor. The binding of the ligand

to VDR initiates a cascade of molecular events that ultimately modulate the expression of

genes involved in cell proliferation, differentiation, and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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